Cas no 2137870-05-2 (Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)-)

• Product name: Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)-
• CAS No: 2137870-05-2
• MF: C₁₀H₁₆BrNO
• MW: 246.144142150879
• CID: 5263244

Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)-

• Inchi： 1S/C10H16BrNO/c1-7(10(2,3)4)9-12-6-8(5-11)13-9/h6-7H,5H2,1-4H3
• InChI Key： JGNGISNNXANENF-UHFFFAOYSA-N
• SMILES： O1C(CBr)=CN=C1C(C)C(C)(C)C

Additional information on Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)-

Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)- (CAS No. 2137870-05-2): An Overview of Its Structure, Synthesis, and Applications

Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)- (CAS No. 2137870-05-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive oxazole ring and the presence of a bromomethyl group and a 1,2,2-trimethylpropyl substituent. These structural features contribute to its potential applications in various areas of research and development.

The oxazole ring is a five-membered heterocyclic compound with a nitrogen atom and an oxygen atom in the ring. It is known for its stability and reactivity, making it a valuable building block in the synthesis of more complex molecules. The bromomethyl group attached to the 5-position of the oxazole ring provides a reactive site for further functionalization, while the 1,2,2-trimethylpropyl substituent at the 2-position adds steric bulk and influences the compound's physical properties.

Recent studies have highlighted the importance of Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)- in the development of novel pharmaceuticals. For instance, researchers at the University of California have explored its potential as a scaffold for designing drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are key targets for therapeutic intervention. The bromomethyl group in this compound can be used to introduce various functional groups that enhance binding affinity and selectivity towards specific GPCRs.

In addition to its role in drug discovery, Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)- has shown promise in materials science. A study published in the Journal of Materials Chemistry demonstrated that this compound can be used as a precursor for synthesizing advanced polymers with tunable properties. The oxazole ring provides structural stability, while the bromomethyl group allows for controlled polymerization reactions. These polymers have potential applications in areas such as drug delivery systems and electronic devices.

The synthesis of Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)- involves several well-established organic reactions. One common approach is to start with an appropriate nitrile or amide and undergo cyclization to form the oxazole ring. The bromomethyl group can be introduced through a bromination reaction using N-bromosuccinimide (NBS) or other brominating agents. The 1,2,2-trimethylpropyl substituent can be added via an alkylation step using an appropriate alkyl halide or Grignard reagent.

Despite its potential benefits, the use of Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)- requires careful consideration of safety and environmental impact. Researchers must adhere to standard laboratory practices to ensure safe handling and disposal of this compound. Additionally, ongoing studies are evaluating its biocompatibility and potential toxicity to ensure its suitability for various applications.

In conclusion, Oxazole, 5-(bromomethyl)-2-(1,2,2-trimethylpropyl)- (CAS No. 2137870-05-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure offers opportunities for developing new drugs and advanced materials with tailored properties. As research continues to advance our understanding of this compound's capabilities, it is likely to play an increasingly important role in future scientific endeavors.